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Compound of Interest

Compound Name: Calcium bromide dihydrate

Cat. No.: B1591935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

Calcium Bromide Dihydrate (CaBr₂·2H₂O), a compound of significant interest in various

scientific and industrial applications, including pharmaceuticals and drilling fluids. This

document summarizes key quantitative data, outlines experimental protocols for property

determination, and presents a logical framework for understanding its characteristics.

Core Physical and Chemical Properties
Calcium Bromide Dihydrate is a hydrated form of calcium bromide, existing as a white

crystalline powder.[1] It is one of several hydrated forms, with the anhydrous (CaBr₂) and

hexahydrate (CaBr₂·6H₂O) forms also being common.[2][3] The dihydrate is notable for its

hygroscopic nature, readily absorbing moisture from the air.[4]

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of both the dihydrate

and anhydrous forms of calcium bromide for comparative purposes.

Table 1: Physical Properties of Calcium Bromide and its Dihydrate
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Property CaBr₂·2H₂O CaBr₂ (Anhydrous)

Molar Mass 235.98 g/mol [3] 199.89 g/mol [2][3]

Appearance White crystalline powder[1]
Hygroscopic colorless crystals

with a sharp saline taste[3][5]

Melting Point
38 °C (dissolves in its own

water of hydration)[1][6]
730 °C[2][3][7]

Boiling Point 810 °C (decomposes)[1][3] 1815 °C[3] or 1935 °C[2][5]

Density 2.290 g/cm³[1][6] 3.353 g/cm³ at 25 °C[2][3][4]

Table 2: Solubility of Calcium Bromide (Anhydrous) in Water

Temperature (°C) Solubility ( g/100 mL)

0 125[2][3]

20 143[2][3]

100 312[2][3]

Table 3: Chemical Properties of Calcium Bromide

Property Value/Description

Chemical Formula CaBr₂·2H₂O

CAS Number
22208-73-7 (dihydrate)[3], 7789-41-5

(anhydrous)[2][3][6]

pH of Aqueous Solution 6.0 - 8.0[2]

Crystal Structure (Anhydrous) Orthorhombic, Pnnm space group[2][8]

Hygroscopicity Highly hygroscopic[2][4]

Experimental Protocols
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The following sections detail generalized experimental methodologies for determining key

physical and chemical properties of CaBr₂·2H₂O.

Determination of Water of Hydration
Objective: To experimentally determine the number of water molecules per formula unit of

calcium bromide hydrate.

Methodology:

Crucible Preparation: A clean porcelain crucible and its lid are heated to a constant weight.

This is achieved by heating them strongly for 10-15 minutes, allowing them to cool in a

desiccator, and then weighing them. The process is repeated until two consecutive

weighings are within a negligible difference.[9][10]

Sample Preparation: A precisely weighed sample (approximately 1-2 grams) of CaBr₂·2H₂O

is placed in the pre-weighed crucible.

Dehydration: The crucible containing the hydrate is gently heated over a Bunsen burner. The

temperature should be carefully controlled to avoid spattering. The heating is continued until

all the water of hydration has evaporated, which is often indicated by a change in the

physical appearance of the sample (e.g., from a crystalline solid to a powder).[11]

Cooling and Weighing: The crucible and its anhydrous contents are cooled in a desiccator to

prevent re-absorption of moisture and then weighed.

Constant Weight: The heating, cooling, and weighing process is repeated until a constant

weight of the anhydrous CaBr₂ is achieved.

Calculation: The mass of water lost is determined by subtracting the final mass of the

anhydrous salt from the initial mass of the hydrate. From the masses of water and anhydrous

CaBr₂, the moles of each can be calculated. The ratio of moles of water to moles of

anhydrous CaBr₂ gives the value of 'x' in the formula CaBr₂·xH₂O.[9][12]

Determination of Melting Point
Objective: To determine the melting point of CaBr₂·2H₂O.
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Methodology:

Sample Preparation: A small amount of finely powdered CaBr₂·2H₂O is packed into a

capillary tube.

Apparatus: A standard melting point apparatus is used. The capillary tube is placed in the

apparatus.

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as the

temperature approaches the expected melting point.

Observation: The temperature at which the solid begins to melt and the temperature at which

it becomes completely liquid are recorded. For CaBr₂·2H₂O, it is important to note that it will

dissolve in its own water of hydration.[1]

Determination of Solubility
Objective: To determine the solubility of CaBr₂·2H₂O in water at a specific temperature.

Methodology:

Saturated Solution Preparation: A saturated solution of CaBr₂·2H₂O is prepared by adding an

excess amount of the salt to a known volume of distilled water in a beaker. The mixture is

stirred continuously at a constant temperature for a sufficient period to ensure equilibrium is

reached.

Sample Withdrawal: A known volume of the clear, saturated supernatant is carefully

withdrawn using a pipette.

Evaporation and Weighing: The withdrawn sample is placed in a pre-weighed evaporating

dish. The water is then evaporated by gentle heating.

Drying to Constant Weight: The evaporating dish with the solid residue (anhydrous CaBr₂) is

dried in an oven to a constant weight.

Calculation: The mass of the dissolved anhydrous CaBr₂ is determined. The solubility is then

expressed as grams of solute per 100 mL or 100 g of the solvent.
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Logical Relationships and Applications
The physical and chemical properties of Calcium Bromide Dihydrate are interconnected and

dictate its primary applications, particularly in the formulation of drilling and completion fluids in

the oil and gas industry.[2][13]

Logical Relationship of CaBr₂·2H₂O Properties and Applications
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High Density of Aqueous Solutions

leads to

Hygroscopic Nature

exhibits

Freezing Point Depression

causes

Thermal Stability

possesses

Drilling & Completion Fluids

enables use as

Drying Agent

enables use as

De-icing Agent

enables use asis critical for

Primary Applications

Pharmaceutical Synthesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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